Tert-butyl 4-(4-formylphenyl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-(4-formylphenyl)piperidine-1-carboxylate
• InChI: InChI=1S/C17H23NO3/c1-17(2,3)21-16(20)18-10-8-15(9-11-18)14-6-4-13(12-19)5-7-14/h4-7,12,15H,8-11H2,1-3H3
• InChI Key: GQPLMKUWBWJJML-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C2=CC=C(C=C2)C=O
• Molecular Formula: C17H23NO3
• Molecular Weight: 289.4 g/mol
• CAS No.: 732275-93-3

Description

Tert-butyl 4-(4-formylphenyl)piperidine-1-carboxylate is a chemical compound with the molecular formula C17H23NO3 and a molecular weight of 289.373 g/mol . It is categorized under aldehydes and is primarily used for research purposes in life sciences .

Mechanism of Action

Target of Action

It’s worth noting that this compound is a precursor used in the synthesis of various biologically active compounds .

Mode of Action

As a chemical precursor, its primary role is likely in the synthesis of other compounds, where it may undergo various chemical reactions to form the desired product .

Biochemical Pathways

As a precursor molecule, it’s likely involved in the synthesis pathways of various biologically active compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl 4-(4-formylphenyl)piperidine-1-carboxylate typically involves the reaction of 4-(4-formylphenyl)piperidine with tert-butyl chloroformate under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane, and a base like triethylamine is used to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach involves large-scale synthesis using similar reaction conditions as in laboratory settings. The process may include additional purification steps such as recrystallization or chromatography to achieve high purity.

Chemical Reactions Analysis

Types of Reactions

Tert-butyl 4-(4-formylphenyl)piperidine-1-carboxylate undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The piperidine ring can undergo substitution reactions, where the hydrogen atoms are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Various electrophiles in the presence of a base like sodium hydride.

Major Products

Oxidation: Tert-butyl 4-(4-carboxyphenyl)piperidine-1-carboxylate.

Reduction: Tert-butyl 4-(4-hydroxymethylphenyl)piperidine-1-carboxylate.

Substitution: Products depend on the electrophile used.

Scientific Research Applications

Tert-butyl 4-(4-formylphenyl)piperidine-1-carboxylate is used in various scientific research applications, including:

Chemistry: As a building block in the synthesis of more complex molecules.

Biology: In the study of enzyme interactions and protein-ligand binding.

Medicine: Potential use in drug development and pharmacological studies.

Industry: As an intermediate in the production of pharmaceuticals and fine chemicals.

Comparison with Similar Compounds

Similar Compounds

1-Boc-4-(4-formylphenyl)piperazine: Similar structure but with a piperazine ring instead of a piperidine ring.

N-Boc-4-piperidineacetaldehyde: Similar structure but with a formylmethyl group instead of a formylphenyl group.

Uniqueness

Tert-butyl 4-(4-formylphenyl)piperidine-1-carboxylate is unique due to its specific combination of a piperidine ring and a formylphenyl group, which provides distinct chemical reactivity and biological activity compared to other similar compounds.

Synthesis routes and methods I

Procedure details

To a solution of 4-(4-methoxycarbonyl-phenyl)-piperidine-1-carboxylic acid tert-butyl ester (776 mg, 2.43 mmol) in dichloromethane (10 ml) are added diethylsilane (470 μl, 3.64 mmol) and chlorobis(cyclooctene)iridium(I) dimer (22 mg, 0.025 mmol) and the mixture is irradiated in a microwave reactor for 1.5 hours at 50° C. The reaction mixture is stirred vigorously with 2 N hydrochloric acid (0.6 ml) for 30 minutes. The organic layer is separated, dried over sodium sulfate and evaporated. The residue is chromatographed on a silica gel column with cyclohexane/ethyl acetate as eluent to afford 4-(4-formyl-phenyl)-piperidine-1-carboxylic acid tert-butyl ester as yellow resin; HPLC/MS 2.10 min (A), [M-tBu] 234.

Synthesis routes and methods II

Procedure details

A solution of EXAMPLE 88A (0.8 g, 2.3 mmol) in tetrahydrofuran (5 mL) was cooled to −78° C. and treated with lithium aluminum hydride (0.25 g, 6.6 mmol). The mixture was stirred for 30 minutes and treated with water (1 mL) and 15% sodium hydroxide (0.25 mL). Dichloromethane was added and the mixture dried over magnesium sulfate and filtered through silica gel. The solution was concentrated and purified by flash chromatography on silica gel using 1:1 hexane/ethyl acetate to provide the title compound (0.18 g).